Cas no 701252-29-1 (4-Chloro-3-{(3,4-dimethylphenyl)aminosulfonyl}benzoic acid)

• Product Name: 4-Chloro-3-{(3,4-dimethylphenyl)aminosulfonyl}benzoic acid
• CAS No: 701252-29-1
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• MDL: MFCD05815825
• CID: 4716200
• Update Time: 2025-05-20

4-Chloro-3-{(3,4-dimethylphenyl)aminosulfonyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-[(3,4-dimethylphenyl)sulfamoyl]benzoic Acid
• 4-Chloro-3-([(3,4-dimethylphenyl)amino]sulfonyl)benzoic acid
• 4-Chloro-3-{[(3,4-dimethylphenyl)amino]sulfonyl}benzoic acid
• BBL019866
• STL255135
• T9922
• Z45631243
• benzoic acid, 4-chloro-3-[[(3,4-dimethylphenyl)amino]sulfonyl]-
• 4-Chloro-3-{(3,4-dimethylphenyl)aminosulfonyl}benzoic acid

• MDL： MFCD05815825
• Inchi： 1S/C15H14ClNO4S/c1-9-3-5-12(7-10(9)2)17-22(20,21)14-8-11(15(18)19)4-6-13(14)16/h3-8,17H,1-2H3,(H,18,19)
• InChI Key： VEOGVLXHXVOZSC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1S(NC1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 504
• Topological Polar Surface Area: 91.8

Additional information on 4-Chloro-3-{(3,4-dimethylphenyl)aminosulfonyl}benzoic acid

4-Chloro-3-{(3,4-dimethylphenyl)aminosulfonyl}benzoic Acid: A Comprehensive Overview

4-Chloro-3-{(3,4-dimethylphenyl)aminosulfonyl}benzoic acid, also known by its CAS number 701252-29-1, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and potential biological activities. Recent studies have highlighted its role in drug development, particularly in the design of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of 4-Chloro-3-{(3,4-dimethylphenyl)aminosulfonyl}benzoic acid is characterized by a benzoic acid moiety substituted with a chloro group at the para position and an aminosulfonyl group at the meta position. The aminosulfonyl group is further substituted with a 3,4-dimethylphenyl ring, which introduces steric and electronic effects that influence the compound's reactivity and solubility. These structural features make it a valuable building block in organic synthesis.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on optimizing its preparation methods. For instance, studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. Such advancements are crucial for scaling up production to meet the demands of preclinical and clinical trials.

In terms of biological activity, 4-Chloro-3-{(3,4-dimethylphenyl)aminosulfonyl}benzoic acid has demonstrated potential as an inhibitor of certain enzymes involved in inflammatory processes. Preclinical studies have shown that it exhibits anti-inflammatory properties by modulating key signaling pathways, making it a promising candidate for the treatment of conditions such as arthritis and neurodegenerative diseases.

The compound's solubility and bioavailability are critical factors in determining its suitability as a drug candidate. Recent investigations have employed computational modeling to predict its pharmacokinetic properties, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These studies suggest that modifications to the molecule could further enhance its pharmacokinetic performance.

In addition to its pharmaceutical applications, CAS 701252-29-1 has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconducting materials or advanced polymers.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and ecological effects to ensure that its production and use align with sustainable practices. This is particularly important given the increasing emphasis on green chemistry in the pharmaceutical industry.

In conclusion, 4-Chloro-3-{(3,4-dimethylphenyl)aminosulfonyl}benzoic acid, CAS number 701252-29-1, represents a versatile compound with diverse applications across multiple scientific disciplines. Its structural uniqueness, coupled with recent advancements in synthesis and biological evaluation, positions it as a key player in future research and development efforts.